Cas no 1339049-19-2 (Methyl 3-amino-5-bromo-2-fluorobenzoate)

• Product Name: Methyl 3-amino-5-bromo-2-fluorobenzoate
• CAS No: 1339049-19-2
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• MDL: MFCD17276530
• CID: 1037620
• PubChem ID: 63022970
• Update Time: 2025-04-20

Methyl 3-amino-5-bromo-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-bromo-2-fluorobenzoate
• 1339049-19-2
• Methyl3-amino-5-bromo-2-fluorobenzoate
• BS-26681
• Z1079174372
• MFCD17276530
• DB-360924
• SCHEMBL16397204
• DTXSID40734514
• AKOS012321979
• G29255
• SY348034
• OPHPFMGGUDZNOU-UHFFFAOYSA-N
• CS-0145061
• EN300-399473

• MDL： MFCD17276530
• Inchi： 1S/C8H7BrFNO2/c1-13-8(12)5-2-4(9)3-6(11)7(5)10/h2-3H,11H2,1H3
• InChI Key： OPHPFMGGUDZNOU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)OC)C=1)F)N

Computed Properties

• Exact Mass: 246.96400
• Monoisotopic Mass: 246.96442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 327.8±42.0 °C at 760 mmHg
• Flash Point: 152.1±27.9 °C
• PSA: 52.32000
• LogP: 2.53820
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 3-amino-5-bromo-2-fluorobenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters